BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 2-(Vinyloxy)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidance, and
disposal plans for the handling of 2-(Vinyloxy)ethanol (CAS No. 764-48-7) in a laboratory
setting. Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Hazard Identification and Classification

2-(Vinyloxy)ethanol is classified as a flammable liquid. It is a colorless to pale yellow liquid
with a mild, ether-like odor.[1] While studies on its toxicity are limited, it is considered to have
low to moderate acute toxicity.[1] Inhalation or prolonged skin contact may cause irritation to
the respiratory tract or dermatitis.[1][2]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-(Vinyloxy)ethanol. All PPE should be
inspected prior to use.
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PPE Category

Specification

Eye and Face Protection

Chemical splash goggles are required.[4] A face
shield must be worn in conjunction with goggles

when there is a potential for splashing.[4]

Hand Protection

Chemical-resistant gloves are required. While
specific breakthrough time data for 2-
(Vinyloxy)ethanol is not readily available, nitrile
or butyl rubber gloves are generally
recommended for flammable liquids.[4][5] It is
crucial to consult the glove manufacturer's
compatibility data for the specific chemical being

used.

Body Protection

A flame-resistant lab coat is required.[6] When
handling larger volumes, a 100% cotton lab coat
is a suitable alternative.[4][7] Long pants and
closed-toe shoes must be worn at all times in
the laboratory.[4][7]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood to minimize inhalation
exposure.[5][6][8] If work outside a fume hood is
unavoidable and air concentrations may exceed
exposure limits, respiratory protection is
required. Contact your institution's
Environmental Health and Safety (EHS)

department for a respiratory protection analysis.

[5]

Quantitative Safety Data
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Property Value

Boiling Point 143 °C (lit.)

Density 0.982 g/mL at 25 °C (lit.)
Vapor Pressure 3.6 mmHg at 25 °C

Oral LD50 (Rat) 3910 mg/kg

Sources:[2][3][9]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2-(Vinyloxy)ethanol for a standard laboratory

procedure.
4.1. Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-(Vinyloxy)ethanol.

» Designate Work Area: All handling of 2-(Vinyloxy)ethanol must occur within a certified
chemical fume hood.[5][6][8]

o Assemble Materials: Gather all necessary equipment, including glassware, reagents, and
waste containers, and place them inside the fume hood.

e Don PPE: Put on all required personal protective equipment as specified in Section 2.
4.2. Handling and Use

e Grounding: When transferring from a metal container, ensure the container is properly
grounded to prevent static discharge.[8]

» Dispensing: Use non-sparking tools for all transfers.[3] Dispense the smallest quantity of 2-
(Vinyloxy)ethanol necessary for the experiment.
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» Heating: Never heat 2-(Vinyloxy)ethanol with an open flame.[7][8] Use a controlled heating
source such as a heating mantle with a stirrer, an oil bath, or a steam bath.

» Maintain Containment: Keep containers of 2-(Vinyloxy)ethanol tightly closed when not in
use.[5][6]

4.3. Post-Procedure

« Decontamination: Decontaminate all surfaces and equipment that came into contact with 2-
(Vinyloxy)ethanol using a suitable solvent, followed by soap and water.

e Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, according to the disposal plan in Section 5.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
last and wash hands thoroughly with soap and water.

Disposal Plan

All 2-(Vinyloxy)ethanol waste is considered hazardous waste and must be disposed of
accordingly.

» Liquid Waste: Collect all liquid waste containing 2-(Vinyloxy)ethanol in a clearly labeled,
compatible, and sealed waste container.

o Solid Waste: Any materials contaminated with 2-(Vinyloxy)ethanol, such as pipette tips,
gloves, and paper towels, must be collected in a separate, labeled hazardous waste
container.

o Container Disposal: Empty containers that held 2-(Vinyloxy)ethanol must be triple-rinsed
with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

e Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal environmental regulations. Consult your institution's EHS department for
specific disposal procedures.[1]
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Emergency Procedures

6.1. Spills
e Minor Spill (less than 1 liter, contained in fume hood):
o Alert personnel in the immediate area.

o Use a spill kit with an absorbent material compatible with flammable liquids to contain and

absorb the spill.

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

hazardous waste container.
o Decontaminate the area with a suitable solvent and then soap and water.

o Major Spill (greater than 1 liter, outside of a fume hood, or any spill you are not comfortable

cleaning):

Evacuate the immediate area and alert others to evacuate.[10][11]

[¢]

[e]

If safe to do so, eliminate all ignition sources.

o

Close the laboratory doors.

Contact your institution's emergency response team or EHS department immediately.[11]
[12]

[¢]

6.2. First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage

o Store 2-(Vinyloxy)ethanol in a cool, dry, and well-ventilated area away from sources of
ignition and incompatible materials such as oxidizing agents.[5]

o Containers should be tightly closed and clearly labeled.[5]

o Store in a designated flammable liquid storage cabinet.[6][3]

Workflow Diagram
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Caption: Workflow for the safe handling of 2-(Vinyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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